Cas no 683260-83-5 (4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• CAS No: 683260-83-5
• MF: C₂₃H₂₆N₄O₄S₂
• MW: 486.606942653656
• CID: 6450030
• Update Time: 2025-07-09

4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide
• Benzamide, N-[6-(acetylamino)-2-benzothiazolyl]-4-[(cyclohexylmethylamino)sulfonyl]-

• Inchi： 1S/C23H26N4O4S2/c1-15(28)24-17-10-13-20-21(14-17)32-23(25-20)26-22(29)16-8-11-19(12-9-16)33(30,31)27(2)18-6-4-3-5-7-18/h8-14,18H,3-7H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key： AHURVNORHPDNMI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(NC(=O)C)C=C2S1)(=O)C1=CC=C(S(N(C2CCCCC2)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 8.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide

Research Brief on 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS: 683260-83-5)

The compound 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS: 683260-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. The benzothiazole core structure, combined with the sulfamoyl and acetamido functional groups, confers unique binding properties that make it a promising candidate for targeting diseases such as cancer and autoimmune disorders. Computational docking studies have further elucidated its binding affinity to key biological targets, including kinases and transcription factors.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular pathways associated with inflammation and proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide exhibited significant inhibitory activity against NF-κB signaling, a critical pathway in chronic inflammation and cancer progression. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, were also evaluated, showing favorable results for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore derivatives of this compound with improved efficacy and safety profiles.

In conclusion, 4-cyclohexyl(methyl)sulfamoyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide represents a valuable scaffold for drug discovery, with potential applications in treating complex diseases. Continued research and development are essential to translate these findings into clinically viable therapies.